Cyclopentyl(3-(quinolin-2-yloxy)pyrrolidin-1-yl)methanone
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Overview
Description
Cyclopentyl(3-(quinolin-2-yloxy)pyrrolidin-1-yl)methanone is a useful research compound. Its molecular formula is C19H22N2O2 and its molecular weight is 310.397. The purity is usually 95%.
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Scientific Research Applications
Further research demonstrates that quinolinic acid levels in cerebrospinal fluid (CSF) are primarily determined by local HIV infection, underscoring its utility in studying the effects of viral infections on the nervous system (Valle et al., 2004)(Valle et al., 2004). Additionally, an increase in quinolinic acid content in the CSF and frontal cortex of patients with hepatic failure highlights its relevance in research on hepatic encephalopathy and liver failure-related brain disorders (Moroni et al., 1986)(Moroni et al., 1986).
Mechanism of Action
Target of Action
The compound “Cyclopentyl(3-(quinolin-2-yloxy)pyrrolidin-1-yl)methanone” contains a pyrrolidine ring and a quinoline moiety . Both of these structures are common in many biologically active compounds, suggesting that this compound could interact with a variety of biological targets.
Biochemical Pathways
Without specific information on the compound, it’s difficult to predict the exact biochemical pathways it might affect. Both pyrrolidine and quinoline derivatives have been found to be involved in a wide range of biological activities .
Pharmacokinetics
The ADME properties of “this compound” would depend on various factors including its physicochemical properties, formulation, route of administration, and individual patient characteristics. Pyrrolidine and quinoline derivatives are generally well-absorbed and can have good bioavailability .
Properties
IUPAC Name |
cyclopentyl-(3-quinolin-2-yloxypyrrolidin-1-yl)methanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O2/c22-19(15-6-1-2-7-15)21-12-11-16(13-21)23-18-10-9-14-5-3-4-8-17(14)20-18/h3-5,8-10,15-16H,1-2,6-7,11-13H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LGRVARPQJAYRBC-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)C(=O)N2CCC(C2)OC3=NC4=CC=CC=C4C=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.